Cas no 1092304-95-4 (7-(trifluoromethyl)quinoline-2-carboxylic acid)
7-(Trifluoromethyl)quinoline-2-carboxylic acid is a fluorinated quinoline derivative characterized by its trifluoromethyl group at the 7-position and a carboxylic acid moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid functionality allows for further derivatization or metal coordination. Its rigid quinoline scaffold contributes to strong binding affinity in target interactions. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its balanced reactivity and structural versatility. High purity grades are available for research and industrial applications.
1092304-95-4 structure
Product Name:7-(trifluoromethyl)quinoline-2-carboxylic acid
CAS No:1092304-95-4
MF:C11H6F3NO2
MW:241.166053295135
MDL:MFCD11108689
CID:1005611
PubChem ID:20497926
Update Time:2025-05-27
7-(trifluoromethyl)quinoline-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-(trifluoromethyl)quinoline-2-carboxylic acid
- CS-0325284
- DTXSID30608119
- DB-229591
- 7-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLICACID
- MFCD11108689
- A849927
- SB70405
- AMY26372
- UJSASPCHJPRAQX-UHFFFAOYSA-N
- SCHEMBL4307200
- AKOS016402440
- AS-41980
- 1092304-95-4
-
- MDL: MFCD11108689
- Inchi: 1S/C11H6F3NO2/c12-11(13,14)7-3-1-6-2-4-8(10(16)17)15-9(6)5-7/h1-5H,(H,16,17)
- InChI Key: UJSASPCHJPRAQX-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=CC=C(C(=O)O)N=C2C=1)(F)F
Computed Properties
- Exact Mass: 241.03506292g/mol
- Monoisotopic Mass: 241.03506292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2Ų
7-(trifluoromethyl)quinoline-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM142869-1g |
7-(Trifluoromethyl)quinoline-2-carboxylic acid |
1092304-95-4 | 95% | 1g |
$907 | 2021-08-05 | |
| TRC | T791778-2.5mg |
7-(Trifluoromethyl)quinoline-2-carboxylic Acid |
1092304-95-4 | 2.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T791778-5mg |
7-(Trifluoromethyl)quinoline-2-carboxylic Acid |
1092304-95-4 | 5mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T791778-25mg |
7-(Trifluoromethyl)quinoline-2-carboxylic Acid |
1092304-95-4 | 25mg |
$ 95.00 | 2022-06-02 | ||
| Chemenu | CM142869-250mg |
7-(Trifluoromethyl)quinoline-2-carboxylic acid |
1092304-95-4 | 95% | 250mg |
$343 | 2023-11-25 | |
| Chemenu | CM142869-1g |
7-(Trifluoromethyl)quinoline-2-carboxylic acid |
1092304-95-4 | 95% | 1g |
$1249 | 2023-11-25 | |
| eNovation Chemicals LLC | Y1225785-1g |
7-(Trifluoromethyl)quinoline-2-carboxylic acid |
1092304-95-4 | 95% | 1g |
$1150 | 2024-06-03 | |
| Alichem | A189007735-250mg |
7-(Trifluoromethyl)quinoline-2-carboxylic acid |
1092304-95-4 | 95% | 250mg |
$415.16 | 2023-09-04 | |
| Alichem | A189007735-1g |
7-(Trifluoromethyl)quinoline-2-carboxylic acid |
1092304-95-4 | 95% | 1g |
$970.00 | 2023-09-04 | |
| eNovation Chemicals LLC | D256994-1g |
7-(trifluoromethyl)quinoline-2-carboxylic acid |
1092304-95-4 | 95% | 1g |
$1185 | 2024-05-24 |
7-(trifluoromethyl)quinoline-2-carboxylic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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